Cas no 1806454-34-1 (Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate)

• Product Name: Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate
• CAS No: 1806454-34-1
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 5002848
• Update Time: 2025-11-01

Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate

• Inchi： 1S/C14H17ClO3/c1-3-18-14(17)9-11-8-10(2)4-5-12(11)13(16)6-7-15/h4-5,8H,3,6-7,9H2,1-2H3
• InChI Key： HWGLPRGXFWDUAV-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C)=CC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate

Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate (CAS No. 1806454-34-1): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate, identified by its unique chemical identifier CAS No. 1806454-34-1, represents a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug synthesis and molecular modeling. The Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate molecule, featuring a combination of aromatic and aliphatic functional groups, exhibits a versatile profile that makes it a valuable candidate for further exploration.

The chemical composition of this compound is defined by its ester functionalities and the presence of a chlorinated propanoyl side chain. These structural elements contribute to its reactivity and make it a promising intermediate in the synthesis of more complex molecules. In recent years, the interest in such intermediates has surged, driven by advancements in synthetic chemistry and the demand for novel pharmacophores. The Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate structure provides a scaffold that can be modified to develop new therapeutic agents targeting various biological pathways.

One of the most compelling aspects of Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate is its potential role in the development of innovative drug candidates. Researchers have been exploring its utility in creating molecules with enhanced binding affinity and selectivity. The chlorinated propanoyl group, in particular, offers a handle for further functionalization, enabling the design of compounds with tailored properties. This flexibility has made it a focal point in medicinal chemistry efforts aimed at addressing unmet medical needs.

Recent studies have highlighted the importance of understanding the physicochemical properties of Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate for optimizing its applications. Parameters such as solubility, stability, and metabolic pathways are critical factors that determine its suitability for pharmaceutical use. Computational modeling has played a pivotal role in predicting these properties, allowing researchers to fine-tune synthetic routes and improve yields. The integration of machine learning algorithms has further accelerated this process, providing insights into how structural modifications can influence biological activity.

The compound's relevance extends beyond academic research, finding practical applications in industrial settings as well. The pharmaceutical industry has shown particular interest in Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate due to its potential as a building block for more complex drug molecules. Its synthesis involves well-established chemical methodologies, making it accessible for large-scale production when needed. This accessibility is crucial for bridging the gap between laboratory discoveries and commercialization.

In addition to its pharmaceutical applications, Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate has been investigated for its role in materials science and agrochemicals. The unique combination of functional groups present in its structure makes it a versatile precursor for synthesizing polymers and specialty chemicals. These applications underscore the broad utility of this compound and highlight the importance of interdisciplinary research in maximizing its potential benefits.

The future prospects for Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate are promising, with ongoing research efforts aimed at expanding its applications. Collaborative projects between academia and industry are expected to yield novel derivatives with enhanced properties suitable for diverse fields. As our understanding of molecular interactions deepens, so too will our ability to harness this compound's potential for innovation.

In conclusion, Ethyl 2-(3-chloropropanoyl)-5-methylphenylacetate (CAS No. 1806454-34-1) stands as a testament to the power of chemical research in driving advancements across multiple sectors. Its unique structure and versatile reactivity make it a cornerstone in the development of new drugs and materials. As research continues to uncover new possibilities, this compound will undoubtedly play an increasingly significant role in shaping the future of science and technology.